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Compound of Interest

Compound Name: Fensulfothion oxon

Cat. No.: B121163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and optimal storage

conditions for fensulfothion oxon. The information presented herein is critical for ensuring the

integrity of this compound in research and development settings. All quantitative data has been

summarized in structured tables for ease of comparison, and detailed experimental protocols

are provided.

Executive Summary
Fensulfothion oxon, the oxygen analog of the organophosphorus pesticide fensulfothion, is a

compound of interest in toxicological and environmental research. Understanding its stability

profile is paramount for accurate experimental design and data interpretation. This document

outlines the known stability of fensulfothion oxon under various conditions, including

hydrolysis, and provides recommendations for its proper storage.

Stability Profile of Fensulfothion Oxon
The stability of fensulfothion oxon is influenced by several factors, primarily pH and

temperature. The compound is noted to be moisture-sensitive.

Hydrolytic Stability
Hydrolysis is a key degradation pathway for fensulfothion oxon. The rate of hydrolysis is

significantly dependent on the pH and temperature of the aqueous solution. The primary
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hydrolysis mechanism involves the attack of a hydroxide ion or a neutral water molecule on the

phosphorus atom, leading to the formation of corresponding phenol derivatives.

Below is a summary of the hydrolysis half-life of fensulfothion oxon at various pH levels and

temperatures.

Temperature (°C) pH Half-life (days)

25 7 59.0

25 9 55.5

50 7 10.5

50 9 7.5

65 7 3.5

65 9 2.0

Data compiled from studies on fenthion and its metabolites.

Storage Conditions
Proper storage is essential to maintain the integrity of fensulfothion oxon. Based on available

data, the following conditions are recommended:

Form
Recommended Storage
Temperature

Additional Notes

Neat (Solid) +4°C

Stable under recommended

storage conditions.[1]

Incompatible with oxidizing

agents, reducing agents, and

water.[1]

In Cyclohexane +20°C -

In Toluene +4°C -
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It is crucial to store fensulfothion oxon in tightly closed containers in a well-ventilated area.[1]

Given its moisture sensitivity, exposure to humidity should be minimized.

Experimental Protocols
The following section details generalized experimental protocols for assessing the stability of

organophosphates like fensulfothion oxon. These are based on established methodologies

and regulatory guidelines.

Hydrolysis Stability Testing (Adapted from OECD
Guideline 111)
Objective: To determine the rate of hydrolysis of fensulfothion oxon as a function of pH.

Methodology:

Preparation of Buffer Solutions: Prepare sterile buffer solutions at pH 4, 7, and 9.

Test Substance Preparation: Prepare a stock solution of fensulfothion oxon in a water-

miscible organic solvent (e.g., acetonitrile).

Incubation: Add a small aliquot of the stock solution to each buffer solution in sterile, sealed

containers to achieve the desired initial concentration (not exceeding half its water solubility).

Protect the solutions from light.

Temperature Control: Maintain the test solutions at a constant temperature (e.g., 25°C,

50°C).

Sampling: At appropriate time intervals, withdraw samples from each test solution.

Analysis: Analyze the concentration of fensulfothion oxon in each sample using a validated

stability-indicating HPLC-UV or LC-MS/MS method.

Data Analysis: Determine the degradation rate constant and half-life for each pH by plotting

the natural logarithm of the concentration versus time.
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Photostability Testing (Adapted from OECD Guideline
316)
Objective: To determine the rate of direct phototransformation of fensulfothion oxon in water.

Methodology:

Test Solution Preparation: Prepare a solution of fensulfothion oxon in sterile, buffered pure

water.

Light Source: Use a light source that simulates natural sunlight (e.g., a filtered xenon arc

lamp).[2][3]

Irradiation: Irradiate the test solution under controlled temperature conditions.[3]

Dark Control: Maintain an identical set of test solutions in the dark under the same

temperature conditions to serve as a control.[3]

Sampling: At selected time intervals, take samples from both the irradiated and dark control

solutions.

Analysis: Quantify the concentration of fensulfothion oxon in each sample using a suitable

analytical method (e.g., HPLC-UV, LC-MS/MS).

Data Analysis: Calculate the rate of photolysis and the photolytic half-life by comparing the

degradation in the irradiated samples to the dark controls. The quantum yield can also be

determined to estimate photolysis rates under various environmental conditions.[2]

Thermal Stability Testing
Objective: To assess the stability of fensulfothion oxon at elevated temperatures.

Methodology:

Sample Preparation: Place a known amount of fensulfothion oxon (solid or in a high-boiling

point solvent) into a suitable container.
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Instrumentation: Utilize a thermogravimetric analyzer (TGA) coupled with a mass

spectrometer (MS) or Fourier-transform infrared spectrometer (FTIR) for evolved gas

analysis.

Heating Program: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a

constant heating rate (e.g., 10°C/min).[4]

Data Acquisition: Record the mass loss of the sample as a function of temperature (TGA)

and identify the evolved degradation products (MS or FTIR).

Data Analysis: Determine the onset temperature of decomposition and the temperature of

maximum mass loss rate to characterize the thermal stability.

Degradation Pathway
The primary degradation pathway for fensulfothion oxon is hydrolysis, which leads to the

cleavage of the phosphate ester bond. Further degradation can occur through oxidation of the

sulfoxide group to a sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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